Cas no 1804214-42-3 (Ethyl 5-amino-2-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 5-amino-2-(2-cyanoethyl)benzoate
• CAS No: 1804214-42-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4957452
• Update Time: 2025-06-08

Ethyl 5-amino-2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H14N2O2/c1-2-16-12(15)11-8-10(14)6-5-9(11)4-3-7-13/h5-6,8H,2-4,14H2,1H3
• InChI Key： JBBOJFGIUCKDFE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=CC=1CCC#N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 5-amino-2-(2-cyanoethyl)benzoate

Ethyl 5-amino-2-(2-cyanoethyl)benzoate (CAS No. 1804214-42-3): A Comprehensive Overview

Ethyl 5-amino-2-(2-cyanoethyl)benzoate, identified by its CAS number 1804214-42-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its benzoate backbone and functional groups, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structural features of this compound, particularly the presence of an amino group and a cyanoethyl substituent, make it a versatile intermediate for various chemical transformations.

The synthesis of Ethyl 5-amino-2-(2-cyanoethyl)benzoate involves a series of well-established organic reactions, including esterification and nucleophilic substitution. The benzoate moiety provides a stable aromatic core, while the amino group and cyanoethyl side chain offer reactive sites for further functionalization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research and industrial applications.

In the realm of pharmaceutical research, Ethyl 5-amino-2-(2-cyanoethyl)benzoate has been explored as a precursor in the development of novel therapeutic agents. The benzoate group is commonly found in pharmaceuticals due to its ability to enhance bioavailability and metabolic stability. Additionally, the amino group can be further modified to introduce various pharmacophores, thereby tailoring the compound's biological activity. Studies have shown that derivatives of this molecule exhibit promising properties in inhibiting certain enzymatic pathways, making them potential candidates for treating inflammatory diseases and cancer.

One of the most intriguing aspects of Ethyl 5-amino-2-(2-cyanoethyl)benzoate is its role in medicinal chemistry as a scaffold for drug discovery. The cyanoethyl substituent can be hydrolyzed or reduced to introduce additional functional groups, allowing for the creation of diverse chemical libraries. This flexibility has been exploited in high-throughput screening campaigns to identify lead compounds with desirable pharmacological profiles. Furthermore, computational modeling studies have suggested that modifications to the benzoate ring can influence binding affinity to target proteins, providing insights into structure-activity relationships.

The application of Ethyl 5-amino-2-(2-cyanoethyl)benzoate extends beyond drug development into materials science and agrochemicals. Its unique structural properties make it a valuable building block for designing novel polymers and specialty chemicals. Researchers have investigated its potential use in creating biodegradable materials and advanced coatings, where the benzoate group contributes to thermal stability and mechanical strength. Additionally, the compound's reactivity with other organic molecules has been leveraged in the synthesis of agrochemicals that exhibit enhanced efficacy and environmental compatibility.

The safety profile of Ethyl 5-amino-2-(2-cyanoethyl)benzoate is another critical consideration in its application. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have demonstrated that the compound exhibits low toxicity at moderate concentrations, making it suitable for use in laboratory settings and industrial processes. However, as with any chemical substance, proper handling protocols must be followed to minimize potential risks associated with exposure.

The future prospects for Ethyl 5-amino-2-(2-cyanoethyl)benzoate are promising, with ongoing research aimed at expanding its utility across multiple domains. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure and function. Collaborative efforts between academia and industry are expected to drive further advancements, leading to novel applications that benefit society in significant ways.